Cas no 887567-96-6 (6-Chloro-4-fluoro-3-iodo (1H)indazole)

• Product Name: 6-Chloro-4-fluoro-3-iodo (1H)indazole
• CAS No: 887567-96-6
• MF: C₇H₃ClFIN₂
• MW: 296.467995882034
• CID: 3152748
• PubChem ID: 24728445
• Update Time: 2025-05-20

6-Chloro-4-fluoro-3-iodo (1H)indazole Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-fluoro-3-iodo (1H)indazole
• SBJOIRGDDHOXRG-UHFFFAOYSA-N
• BS-50786
• DB-156194
• 887567-96-6
• 6-chloro-4-fluoro-3-iodo-2H-indazole
• SCHEMBL14737657
• 6-Chloro-4-fluoro-3-iodo-1H-indazole

• Inchi： 1S/C7H3ClFIN2/c8-3-1-4(9)6-5(2-3)11-12-7(6)10/h1-2H,(H,11,12)
• InChI Key： SBJOIRGDDHOXRG-UHFFFAOYSA-N
• SMILES： IC1=C2C(=CC(=CC2=NN1)Cl)F

Computed Properties

• Exact Mass: 295.90135g/mol
• Monoisotopic Mass: 295.90135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.7Ų

Additional information on 6-Chloro-4-fluoro-3-iodo (1H)indazole

6-Chloro-4-fluoro-3-iodo (1H)indazole: A Comprehensive Overview

The compound 6-Chloro-4-fluoro-3-iodo (1H)indazole with CAS No. 887567-96-6 is a highly specialized heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the indazole family, which is a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The presence of halogen substituents—chlorine at position 6, fluorine at position 4, and iodine at position 3—confers unique electronic and steric properties to the molecule, making it a valuable substrate for various applications.

Recent advancements in synthetic methodologies have enabled the precise synthesis of 6-Chloro-4-fluoro-3-iodo (1H)indazole with high purity and yield. Researchers have employed multi-component reactions, such as the Passerini reaction and Ullmann coupling, to construct this compound efficiently. These methods not only enhance the scalability of production but also minimize the environmental footprint by reducing waste generation. The ability to synthesize this compound in large quantities has facilitated its exploration in diverse research domains.

In the realm of pharmacology, 6-Chloro-4-fluoro-3-iodo (1H)indazole has shown promise as a potential lead compound for drug discovery. Its unique combination of halogen substituents allows for fine-tuning of physicochemical properties such as lipophilicity and solubility, which are critical for drug bioavailability. Preclinical studies have demonstrated that this compound exhibits selective inhibitory activity against certain kinases and enzymes, suggesting its potential utility in treating diseases such as cancer and inflammatory disorders.

Moreover, 6-Chloro-4-fluoro-3-iodo (1H)indazole has emerged as a versatile building block in materials science. Its aromaticity and electron-withdrawing groups make it an ideal candidate for constructing advanced materials such as organic semiconductors and optoelectronic devices. Recent studies have highlighted its application in designing high-performance organic field-effect transistors (OFETs), where it serves as a key component in the active layer due to its excellent charge transport properties.

The toxicological profile of 6-Chloro-4-fluoro-3-iodo (1H)indazole has also been extensively investigated to ensure its safe handling and use in industrial applications. Acute toxicity studies indicate that this compound exhibits low toxicity at typical exposure levels, making it suitable for use in pharmaceutical and material synthesis processes. However, long-term toxicity studies are still underway to fully characterize its safety profile.

In conclusion, 6-Chloro-4-fluoro-3-iodo (1H)indazole with CAS No. 887567-96-6 stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across multiple disciplines. Its unique structural features, coupled with recent advancements in synthetic techniques and application development, position it as a key player in future scientific innovations.